Cas no 1261448-45-6 (4-Bromo-3-iodobenzyl bromide)
4-Bromo-3-iodobenzyl bromide Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-3-iodobenzyl bromide
- Benzene, 1-bromo-4-(bromomethyl)-2-iodo-
- 4-Bromo-3-iodobenzyl bromide
-
- MDL: MFCD18391673
- Inchi: 1S/C7H5Br2I/c8-4-5-1-2-6(9)7(10)3-5/h1-3H,4H2
- InChI Key: LOOYOQGDKQDGGY-UHFFFAOYSA-N
- SMILES: C1(Br)=CC=C(CBr)C=C1I
4-Bromo-3-iodobenzyl bromide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-Bromo-3-iodobenzyl bromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR400078-250mg |
4-Bromo-3-iodobenzyl bromide |
1261448-45-6 | 250mg |
£60.00 | 2025-02-20 | ||
| Apollo Scientific | OR400078-1g |
4-Bromo-3-iodobenzyl bromide |
1261448-45-6 | 1g |
£180.00 | 2025-02-20 | ||
| abcr | AB531819-250 mg |
4-Bromo-3-iodobenzyl bromide; . |
1261448-45-6 | 250MG |
€253.60 | 2023-03-30 | ||
| abcr | AB531819-1 g |
4-Bromo-3-iodobenzyl bromide; . |
1261448-45-6 | 1g |
€680.80 | 2023-03-30 | ||
| Alichem | A013032828-250mg |
4-Bromo-3-iodobenzyl bromide |
1261448-45-6 | 97% | 250mg |
$475.20 | 2023-09-03 | |
| Alichem | A013032828-500mg |
4-Bromo-3-iodobenzyl bromide |
1261448-45-6 | 97% | 500mg |
$847.60 | 2023-09-03 | |
| Alichem | A013032828-1g |
4-Bromo-3-iodobenzyl bromide |
1261448-45-6 | 97% | 1g |
$1490.00 | 2023-09-03 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00820408-1g |
4-Bromo-3-iodobenzyl bromide |
1261448-45-6 | 97% | 1g |
¥6611.0 | 2023-04-04 | |
| abcr | AB531819-250mg |
4-Bromo-3-iodobenzyl bromide; . |
1261448-45-6 | 250mg |
€146.60 | 2025-02-16 | ||
| abcr | AB531819-1g |
4-Bromo-3-iodobenzyl bromide; . |
1261448-45-6 | 1g |
€359.70 | 2025-02-16 |
4-Bromo-3-iodobenzyl bromide Related Literature
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
Additional information on 4-Bromo-3-iodobenzyl bromide
Introduction to 4-Bromo-3-iodobenzyl bromide (CAS No. 1261448-45-6)
4-Bromo-3-iodobenzyl bromide, identified by the Chemical Abstracts Service Number (CAS No.) 1261448-45-6, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of aryl alkyl halides, characterized by the presence of both bromine and iodine substituents on a benzene ring, which makes it a versatile intermediate in the synthesis of more complex molecules.
The structural motif of 4-Bromo-3-iodobenzyl bromide features a benzene ring substituted at the 4-position with a bromine atom and at the 3-position with an iodine atom. The presence of these halogens makes the compound highly reactive in various organic transformations, particularly in cross-coupling reactions such as Suzuki-Miyaura, Stille, and Sonogashira couplings. These reactions are pivotal in constructing carbon-carbon bonds, which are essential for the development of novel pharmaceuticals and agrochemicals.
In recent years, 4-Bromo-3-iodobenzyl bromide has been increasingly utilized in the synthesis of biologically active compounds. Its unique reactivity allows for the efficient introduction of both bromo and iodo functional groups into target molecules, facilitating further derivatization. This property is particularly valuable in medicinal chemistry, where multiple functionalization steps are often required to achieve the desired pharmacological activity.
One of the most compelling applications of 4-Bromo-3-iodobenzyl bromide is in the development of small-molecule inhibitors targeting various disease pathways. For instance, researchers have leveraged this compound to synthesize novel kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The ability to introduce both halogen atoms at specific positions on the benzene ring allows for fine-tuning of molecular interactions, enhancing binding affinity to biological targets.
Moreover, 4-Bromo-3-iodobenzyl bromide has found utility in materials science, particularly in the synthesis of organic semiconductors and luminescent materials. The halogenated aromatic system provides excellent electronic properties, making it suitable for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs). The reactivity of this compound also enables the construction of complex π-conjugated systems, which are essential for achieving high charge transport properties.
The synthesis of 4-Bromo-3-iodobenzyl bromide typically involves multi-step organic transformations starting from commercially available aromatic precursors. Common synthetic routes include halogenation reactions followed by selective functional group interconversion. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to introduce the desired substituents with high regioselectivity and yield.
In academic research, 4-Bromo-3-iodobenzyl bromide has been employed as a key building block in the development of new synthetic methodologies. For example, its use in transition-metal-catalyzed coupling reactions has led to innovative approaches for constructing biaryl structures, which are prevalent in many bioactive molecules. These methodologies not only enhance synthetic efficiency but also open up new avenues for drug discovery.
The pharmaceutical industry has also recognized the potential of 4-Bromo-3-iodobenzyl bromide as a versatile intermediate. Its incorporation into drug candidates has resulted in several promising candidates entering clinical trials for various therapeutic indications. The ability to modify its structure through further chemical transformations allows for rapid optimization of pharmacokinetic and pharmacodynamic properties.
From a chemical biology perspective, 4-Bromo-3-iodobenzyl bromide serves as a valuable tool for probing biological mechanisms. Its use in protein labeling and affinity purification experiments has provided insights into protein-protein interactions and signaling pathways. These studies contribute to our understanding of disease mechanisms and aid in the development of targeted therapies.
The environmental impact of using 4-Bromo-3-iodobenzyl bromide is another area of consideration. While halogenated compounds can be effective reagents, their disposal requires careful management to prevent environmental contamination. Researchers are actively exploring greener synthetic routes and sustainable practices to minimize waste and reduce ecological footprints.
In conclusion, 4-Bromo-3-iodobenzyl bromide (CAS No. 1261448-45-6) is a multifaceted compound with broad applications across synthetic chemistry, pharmaceutical research, materials science, and chemical biology. Its unique structural features and reactivity make it an indispensable tool for researchers aiming to develop novel molecules with significant societal impact. As our understanding of its properties continues to evolve, so too will its role in advancing scientific discovery.
1261448-45-6 (4-Bromo-3-iodobenzyl bromide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)